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Abstract
4-Propyl-1-octanol is a branched-chain primary alcohol with the chemical formula C11H24O.

[1][2] This document provides a comprehensive overview of its chemical and physical

properties, drawing from computed data and general characteristics of similar branched-chain

alcohols. Due to its non-commercial nature, experimental data for 4-Propyl-1-octanol is
limited. This guide addresses this gap by presenting theoretical data and outlining established

synthetic methodologies, such as the Guerbet reaction and hydroformylation, that can be

adapted for its production.[1] Furthermore, it discusses the expected spectroscopic

characteristics and potential applications, providing a foundational resource for researchers

interested in this compound.

Chemical and Physical Properties
The chemical and physical properties of 4-Propyl-1-octanol are summarized in the table

below. It is important to note that much of the available data is computationally predicted due to

a lack of extensive experimental studies on this specific isomer.[1] For comparison, data for the

related linear isomer, 1-octanol, is also provided where available.
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Property 4-Propyl-1-octanol 1-Octanol

Molecular Formula C11H24O[1][2] C8H18O

Molecular Weight 172.31 g/mol [2] 130.23 g/mol

IUPAC Name 4-propyloctan-1-ol[2] Octan-1-ol

CAS Number 137008-38-9[2] 111-87-5

Appearance
Expected to be a colorless

liquid
Colorless liquid

Boiling Point

Predicted values vary, but

likely higher than 1-octanol

due to increased molecular

weight.

195 °C

Melting Point
Expected to be lower than 1-

octanol due to branching.[1]
-16 °C

Density
Predicted values are in the

range of 0.82-0.84 g/cm³.
0.824 g/cm³

Solubility in Water Expected to be low. 0.3 g/L at 25 °C

XLogP3 4.3 (Computed)[2] 3.0

Topological Polar Surface Area 20.2 Å² (Computed)[2] 20.2 Å²

Refractive Index Not available 1.429

Synthesis and Experimental Protocols
The synthesis of 4-Propyl-1-octanol can be approached through established methods for the

formation of branched-chain alcohols. The two primary routes are the Guerbet reaction and

hydroformylation of a suitable olefin.[1]

Guerbet Reaction
The Guerbet reaction is a self-condensation of a primary alcohol at high temperatures in the

presence of a catalyst to form a β-alkylated dimer alcohol.[3][4] For the synthesis of an
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unsymmetrical alcohol like 4-Propyl-1-octanol, a cross-Guerbet reaction between two different

primary alcohols would be necessary.

General Experimental Protocol for Guerbet Reaction:

Reactants: A primary alcohol (e.g., pentanol) and another primary alcohol (e.g., hexanol) in a

desired molar ratio.

Catalyst: A basic catalyst such as potassium hydroxide (KOH) or sodium hydroxide (NaOH),

often in combination with a hydrogenation catalyst like Raney nickel or a palladium complex.

[3][4]

Reaction Setup: A high-pressure autoclave reactor equipped with a mechanical stirrer,

temperature controller, and a system for the removal of water.

Procedure: a. The alcohols and the catalyst are charged into the reactor. b. The reactor is

sealed and purged with an inert gas (e.g., nitrogen or argon). c. The mixture is heated to a

temperature typically in the range of 180-250 °C under pressure.[4] d. The reaction is

monitored by observing the removal of water. e. After completion, the reactor is cooled, and

the catalyst is filtered off. f. The product mixture is then purified by fractional distillation under

reduced pressure to isolate the desired 4-Propyl-1-octanol.

Logical Relationship of Guerbet Reaction Steps:

Primary Alcohols Dehydrogenation
(Aldehyde Formation)

Catalyst (e.g., Ni, Pd)
Base (e.g., KOH) Aldol Condensation Dehydration Hydrogenation 4-Propyl-1-octanol

Step 1: Hydroformylation Step 2: Reduction

3-Propyl-1-heptene 4-Propyl-octanal

CO, H2
Rh or Co catalyst 4-Propyl-octanal 4-Propyl-1-octanol

H2, Catalyst (e.g., Ni)
or NaBH4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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